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Compound of Interest

Compound Name: 4,5-Dichloro-1-methylimidazole

Cat. No.: B072708

In-Depth Technical Guide to 4,5-Dichloro-1-
methylimidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichloro-1-methylimidazole,
a halogenated heterocyclic compound of interest in various chemical and pharmaceutical
research areas. This document details its fundamental properties, synthesis, and potential
applications, with a focus on providing practical information for laboratory and development
settings.

Core Properties
CAS Number: 1192-53-6[1]
Molecular Weight: 150.99 g/mol [1]

4,5-Dichloro-1-methylimidazole is a substituted imidazole, a class of compounds known for
their diverse biological activities and applications as versatile intermediates in organic
synthesis.[2] The presence of two chlorine atoms on the imidazole ring significantly influences
its chemical reactivity and potential biological interactions.

Physicochemical and Spectroscopic Data
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A summary of the key quantitative data for 4,5-Dichloro-1-methylimidazole is presented
below. This information is crucial for its identification, purification, and use in experimental

setups.
Property Value Source
CAS Number 1192-53-6 [1]
Molecular Formula C4HA4CI2N2 [1]
Molecular Weight 150.99 g/mol [1]
Melting Point 53-55 °C
Solubility Soluble in water
Appearance Solid

Note: Spectroscopic data such as NMR, FT-IR, and Mass Spectrometry for 4,5-Dichloro-1-
methylimidazole are not readily available in the public domain. The data for the related
compound 4,5-dichloroimidazole is available and may offer some comparative insights.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4,5-Dichloro-1-
methylimidazole is not widely published, a general approach can be inferred from the
synthesis of related imidazole compounds. The synthesis would likely involve the methylation
of 4,5-dichloroimidazole.

General Synthetic Approach:

The synthesis of N-alkylated imidazoles, such as 1-methylimidazole, can be achieved through
the acid-catalyzed methylation of the parent imidazole with methanol or via the Radziszewski
reaction.[2] Another common laboratory-scale method involves the deprotonation of the
imidazole with a base to form a sodium salt, followed by methylation.[2]

Logical Workflow for the Synthesis of 4,5-Dichloro-1-methylimidazole:
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Caption: Proposed synthetic workflow for 4,5-Dichloro-1-methylimidazole.

Applications in Research and Drug Development
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Imidazole derivatives are of significant interest in medicinal chemistry due to their wide range of
biological activities, including antimicrobial and anticancer properties. While specific biological
activities and signaling pathway interactions for 4,5-Dichloro-1-methylimidazole are not
extensively documented, its structural similarity to other biologically active imidazoles suggests
potential for further investigation.

Substituted imidazoles are known to interact with various biological targets. For instance, some
imidazole compounds can form complexes with heme-containing enzymes like cytochrome
P450, leading to the inhibition of mixed-function oxidase activity.

Potential Areas of Investigation:

Given the known activities of related compounds, 4,5-Dichloro-1-methylimidazole could be a
candidate for screening in various biochemical assays. A logical workflow for such an
investigation is outlined below.
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Caption: Workflow for investigating the biological activity of 4,5-Dichloro-1-methylimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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